Cas no 1002309-52-5 (1-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-dihydropyridin-2-one)

• Product Name: 1-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-dihydropyridin-2-one
• CAS No: 1002309-52-5
• MF: C₁₂H₁₈BNO₃
• MW: 235.087223529816
• MDL: MFCD11044683
• CID: 840081
• PubChem ID: 45480194
• Update Time: 2025-07-22

1-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2(1H)-one
• 1-Methyl-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)- 1H-pyridin-2-one
• 1-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-pyridin-2(1H)-one
• 1-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-one
• N-Methyl-1H-pyridin-2-one-5-boronic acid, pinacol ester
• 1-methyl-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-pyridine-2-one
• 1-methyl-6-oxo-1,6-dihydropyridin-3-ylboronic acid pinacol ester
• RW2850
• 1-Methyl-6-oxo-1,6-dihydropyridine-3-boronic Acid Pinacol Ester
• 1-Methyl-5-(tetraMethyl-1,3,2-dioxaborolan-2-yl)-1,2-dihydropyridin-2-one
• 2(1H)-PYRIDINONE, 1-METHYL-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-
• 1-Methyl-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-pyridin-2-one
• IJUNZKOKAXJGRQ-UHFFFAOYSA-N
• 1-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-dihydropyridin-2-one

• MDL： MFCD11044683
• Inchi： 1S/C12H18BNO3/c1-11(2)12(3,4)17-13(16-11)9-6-7-10(15)14(5)8-9/h6-8H,1-5H3
• InChI Key： IJUNZKOKAXJGRQ-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(N(C)C=2)=O)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 235.13800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 396
• Topological Polar Surface Area: 38.8

Experimental Properties

• Density: 1.09±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 287.1±50.0 ºC (760 Torr),
• Flash Point: 127.4±30.1 ºC,
• PSA: 40.46000
• LogP: 0.68450

1-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-dihydropyridin-2-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Inert atmosphere,Store in freezer, under -20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 1-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-dihydropyridin-2-one

Recent Advances in the Study of 1-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-dihydropyridin-2-one (CAS: 1002309-52-5)

The compound 1-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-dihydropyridin-2-one (CAS: 1002309-52-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of this compound as a versatile intermediate in the synthesis of boron-containing heterocycles, which are increasingly recognized for their utility in drug development. The tetramethyl-1,3,2-dioxaborolane moiety in particular has been shown to enhance the stability and bioavailability of the compound, making it a promising candidate for further pharmacological evaluation.

One of the key advancements in the study of this compound is its application in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic chemistry. Researchers have demonstrated that 1-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-dihydropyridin-2-one serves as an efficient boron reagent, enabling the construction of complex molecular architectures with high precision and yield. This has opened new avenues for the development of novel therapeutics targeting a range of diseases.

In addition to its synthetic utility, preliminary biological studies have revealed that this compound exhibits moderate inhibitory activity against certain kinases involved in inflammatory pathways. While the exact mechanism of action remains under investigation, these findings suggest potential applications in the treatment of chronic inflammatory conditions and autoimmune disorders.

Further research is needed to fully elucidate the pharmacological profile of 1-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-dihydropyridin-2-one. Current efforts are focused on optimizing its chemical properties to improve target specificity and reduce off-target effects. Collaborative studies between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, the compound 1-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-dihydropyridin-2-one (CAS: 1002309-52-5) represents a promising area of research in chemical biology and drug discovery. Its unique structural features and demonstrated biological activity position it as a valuable tool for both synthetic chemists and medicinal researchers. Continued exploration of its properties and applications is likely to yield significant contributions to the field.